Cas no 1784659-82-0 (4-methyl-4-2-(propan-2-yl)phenoxypiperidine)

• Product Name: 4-methyl-4-2-(propan-2-yl)phenoxypiperidine
• CAS No: 1784659-82-0
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 6180674
• PubChem ID: 84143254
• Update Time: 2025-10-22

4-methyl-4-2-(propan-2-yl)phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-2-(propan-2-yl)phenoxypiperidine
• EN300-1744780
• 1784659-82-0
• 4-methyl-4-[2-(propan-2-yl)phenoxy]piperidine

• Inchi： 1S/C15H23NO/c1-12(2)13-6-4-5-7-14(13)17-15(3)8-10-16-11-9-15/h4-7,12,16H,8-11H2,1-3H3
• InChI Key： ZCWPEHSFDAIVJC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(C)C)C1(C)CCNCC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-methyl-4-2-(propan-2-yl)phenoxypiperidine

Comprehensive Analysis of 4-methyl-4-[2-(propan-2-yl)phenoxy]piperidine (CAS No. 1784659-82-0): Properties, Applications, and Industry Insights

4-methyl-4-[2-(propan-2-yl)phenoxy]piperidine (CAS No. 1784659-82-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This piperidine derivative combines a methyl-substituted piperidine core with an isopropylphenoxy moiety, creating a versatile scaffold for drug discovery. Recent studies highlight its potential as a bioactive intermediate in developing CNS-targeting compounds, aligning with growing interest in neurological therapeutics.

The molecular structure of 4-methyl-4-[2-(propan-2-yl)phenoxy]piperidine features strategic modifications that enhance its lipophilicity and blood-brain barrier permeability—critical factors driving pharmaceutical innovation. Researchers are particularly interested in its structure-activity relationships, especially for potential applications in neurodegenerative disease research and pain management solutions. These applications respond to current healthcare demands, including the search for novel non-opioid analgesics and cognitive enhancers.

From a synthetic chemistry perspective, CAS 1784659-82-0 demonstrates remarkable stability under various conditions, making it valuable for high-throughput screening platforms. Its phenoxy-piperidine hybrid structure allows diverse functionalization, addressing the pharmaceutical industry's need for molecular diversity in compound libraries. Analytical characterization typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with purity standards exceeding 98% for research-grade material.

Environmental and regulatory considerations for 4-methyl-4-[2-(propan-2-yl)phenoxy]piperidine follow standard organic compound protocols. Proper handling requires chemical safety measures including ventilation and PPE, though it doesn't fall under restricted substance categories. The compound's biodegradation profile and ecotoxicological data are currently under investigation as part of sustainable chemistry initiatives.

Market trends indicate growing demand for such specialty chemicals, with particular interest from contract research organizations and academic laboratories. The global focus on precision medicine and personalized therapeutics has increased scrutiny of structural analogs like this piperidine derivative. Suppliers typically offer custom synthesis services and scale-up solutions to meet varying research needs.

Future research directions for CAS 1784659-82-0 may explore its potential in computational drug design and machine learning-assisted discovery platforms. The compound's balanced pharmacokinetic properties make it a candidate for fragment-based drug discovery approaches. Additionally, its application in radiopharmaceuticals and PET tracer development represents an emerging area of investigation.

Quality control protocols for 4-methyl-4-[2-(propan-2-yl)phenoxy]piperidine emphasize rigorous spectroscopic verification and chromatographic purity assessments. Researchers should consult detailed technical data sheets and material safety documentation when working with this compound. Proper storage under inert atmosphere at controlled temperatures ensures long-term stability of this research chemical.